Cas no 19580-36-0 (4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid)

4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid is a sulfonamide-based benzoic acid derivative featuring a methylpiperazine substituent. This compound is valued for its versatile reactivity, particularly as an intermediate in pharmaceutical synthesis, where its sulfonyl and carboxyl functional groups enable further derivatization. The methylpiperazine moiety enhances solubility and bioavailability, making it useful in drug design. Its well-defined structure and stability under standard conditions ensure consistent performance in organic transformations. The compound is typically employed in the development of bioactive molecules, including kinase inhibitors and receptor modulators. High purity grades are available for research and industrial applications, supporting precise synthetic workflows.

4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid structure

19580-36-0 structure

Product Name:4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid

CAS No:19580-36-0

MF:C₁₂H₁₆N₂O₄S

MW:284.331441879272

MDL:MFCD00551821

CID:123668

PubChem ID:781184

Update Time:2025-05-27

4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-[(4-methyl-1-piperazinyl)sulfonyl]-
- 4-(4-Methyl-piperazine-1-sulfonyl)-benzoic acid
- 4-[(4-methylpiperazin-1-yl)sulfonyl]benzoic acid
- 4-[(4-methylpiperazine-1-yl)sulfonyl]benzoic acid
- 1-Methyl-4-(p-carboxyphenylsulfonyl)piperazin
- 4-[(4-methylpiperazinyl)sulfonyl]benzoic acid
- AC1LFO4A
- CBDivE_003625
- Oprea1_120304
- Oprea1_550682
- SureCN4911628
- 19580-36-0
- 4-[(4-Methyl-1-piperazinyl)sulfonyl]benzoic acid, AldrichCPR
- 4-(4-methylpiperazin-1-yl)sulfonylbenzoic acid
- Cambridge id 5156996
- Z53035353
- MFCD00551821
- SCHEMBL4911628
- 4-((4-Methylpiperazin-1-yl)sulfonyl)benzoic acid
- DTXSID20354759
- VS-03697
- 4-((4-Methylpiperazin-1-yl)sulfonyl)benzoicacid
- AKOS000123635
- FT-0677078
- BBL013190
- 4-(4-methylpiperazin-1-ylsulfonyl)benzoic acid
- STK982291
- 4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid
- MDL： MFCD00551821
- Inchi： 1S/C12H16N2O4S/c1-13-6-8-14(9-7-13)19(17,18)11-4-2-10(3-5-11)12(15)16/h2-5H,6-9H2,1H3,(H,15,16)
- InChI Key： GTJAJCVRIVTFGC-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(=O)O)=CC=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

Exact Mass: 284.08318
Monoisotopic Mass: 284.08307817g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 416
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.9
Topological Polar Surface Area: 86.3Å²

Experimental Properties

Color/Form: Not available
Density: 1.4±0.1 g/cm3
Melting Point: Not available
Boiling Point: 463.3±55.0 °C at 760 mmHg
Flash Point: 234.0±31.5 °C
PSA: 77.92
Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(4-Methylpiperazin-1-yl)sulfonylbenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	010405-1g	4-(4-Methyl-piperazine-1-sulfonyl)-benzoic acid	19580-36-0		1g	$485.00	2023-09-11
TRC	M679180-10mg	4-[(4-Methylpiperazin-1-yl)sulfonyl]benzoic Acid	19580-36-0		10mg	$ 50.00	2022-06-03
TRC	M679180-50mg	4-[(4-Methylpiperazin-1-yl)sulfonyl]benzoic Acid	19580-36-0		50mg	$ 135.00	2022-06-03
TRC	M679180-100mg	4-[(4-Methylpiperazin-1-yl)sulfonyl]benzoic Acid	19580-36-0		100mg	$ 210.00	2022-06-03
Alichem	A139001961-5g	4-((4-Methylpiperazin-1-yl)sulfonyl)benzoic acid	19580-36-0	95%	5g	$771.72	2023-09-02
Chemenu	CM513981-1g	4-((4-Methylpiperazin-1-yl)sulfonyl)benzoic acid	19580-36-0	95%	1g	$195	2022-09-01
eNovation Chemicals LLC	Y1243698-100mg	4-((4-Methylpiperazin-1-yl)sulfonyl)benzoic acid	19580-36-0	95%	100mg	$490	2024-06-07
abcr	AB377835-1 g	4-[(4-Methylpiperazin-1-yl)sulfonyl]benzoic acid	19580-36-0		1g	€465.00	2023-04-25
abcr	AB377835-1g	4-[(4-Methylpiperazin-1-yl)sulfonyl]benzoic acid; .	19580-36-0		1g	€465.00	2025-04-20
1PlusChem	1P007ROC-100mg	4-((4-Methylpiperazin-1-yl)sulfonyl)benzoic acid	19580-36-0	95%	100mg	$321.00	2024-06-17